Cas no 930-38-1 (2,5-Dihydro-1-methyl-1H-phosphole 1-oxide)

2,5-Dihydro-1-methyl-1H-phosphole 1-oxide Properties

Names and Identifiers

• 2,5-Dihydro-1-methyl-1H-phosphole 1-oxide
• 1-methyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1-methyl-1-oxo-1-phosphacyclopent-3-ene
• 1-Methyl-1-oxo-phospholene
• 1-methyl-1-phospha-3-cyclopentene-1-oxide
• 1-methyl-2,5-dihydro-1
• 1-methyl-2,5-dihydro-1h-phosphole 1-oxide
• 1-methyl-2,5-dihydro-phosphole 1-oxide
• EINECS 213-217-2
• 1H-Phosphole,2,5-dihydro-1-methyl-,1-oxide
• 1-methyl-2,5-dihydro-1H-1
• 1-methyl-2,5-dihydro-1h-phosphole1-oxide
• NS00042670
• 1-methyl-1-phospha -3-cyclopenten-1-oxide
• 1-methyl-2,5-dihydro-1H-1lambda5-phosphol-1-one
• EN300-396115
• 1-methyl-2,5-dihydro-1lambda5-phosphole 1-oxide
• E?-phosphol-1-one
• DTXSID00239232
• SCHEMBL440931
• 930-38-1
• 1-methyl-1-oxo-3-phospholene
• MQLQAXIVFGHSDE-UHFFFAOYSA-N
• +Expand

• InChIKey： MQLQAXIVFGHSDE-UHFFFAOYSA-N
• Inchi： 1S/C5H9OP/c1-7(6)4-2-3-5-7/h2-3H,4-5H2,1H3
• SMILES： CP1(=O)CC=CC1

Computed Properties

• Exact Mass: 116.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.039
• Heavy Atom Count: 7
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.54910
• PSA: 26.88000
• Refractive Index: 1.446
• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 120°C
• Density: 1.03

2,5-Dihydro-1-methyl-1H-phosphole 1-oxide Security Information

2,5-Dihydro-1-methyl-1H-phosphole 1-oxide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%